2,4,5-trichloro-N-(2-hydroxypropyl)benzenesulfonamide

Lipophilicity Drug-likeness Membrane permeability
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H10Cl3NO3S
Molecular Weight 318.6 g/mol
Cat. No. B12196595
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2,4,5-trichloro-N-(2-hydroxypropyl)benzenesulfonamide
Molecular FormulaC9H10Cl3NO3S
Molecular Weight318.6 g/mol
Structural Identifiers
SMILESCC(CNS(=O)(=O)C1=CC(=C(C=C1Cl)Cl)Cl)O
InChIInChI=1S/C9H10Cl3NO3S/c1-5(14)4-13-17(15,16)9-3-7(11)6(10)2-8(9)12/h2-3,5,13-14H,4H2,1H3
InChIKeyFANUFVJFADXNSO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0 mg / 1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2,4,5-Trichloro-N-(2-hydroxypropyl)benzenesulfonamide: Physicochemical Profile & Comparators


2,4,5-Trichloro-N-(2-hydroxypropyl)benzenesulfonamide (CAS 1087641-12-0) is a halogenated aromatic sulfonamide with molecular formula C₉H₁₀Cl₃NO₃S and molecular weight 318.6 g·mol⁻¹ . It is a white to off-white crystalline solid with a reported melting range of approximately 185–200 °C and a predicted density of ~1.356 g·cm⁻³ . The compound combines a 2,4,5-trichlorobenzenesulfonamide core with an N-(2-hydroxypropyl) substituent, endowing it with a distinctive balance of hydrophobicity (calculated logP ~2.3) and hydrogen-bonding capacity (1 H-bond donor, 3 H-bond acceptors, tPSA 55 Ų) [1]. Its closest structural analogs include 2,4,5-trichlorobenzenesulfonamide (CAS 29092-27-1, the unsubstituted parent sulfonamide), N-(2-hydroxypropyl)benzenesulfonamide (HPBSA, CAS 35325-02-1, the non-chlorinated analog), and N-methyl-2,4,5-trichlorobenzenesulfonamide (CAS 63991-43-5, the N-methyl homolog).

1
Scaffold

Trichlorobenzenesulfonamide core compatible with multiple research contexts: ion channel, antimicrobial, and polymer science.

2
Property Profile

Reported intermediate lipophilicity (logP ~2.3) and lower polar surface area (tPSA 55 Ų) support permeability screening workflow fit.

3
Derivatization

N-(2-hydroxypropyl) substituent provides a hydroxyl handle for analog generation in medicinal chemistry and materials science.

2,4,5-Trichloro-N-(2-hydroxypropyl)benzenesulfonamide: Differentiation from Generic Analogs


The simultaneous presence of the electron-withdrawing 2,4,5-trichloro pattern and the hydrogen-bond-capable N-(2-hydroxypropyl) chain creates a physicochemical profile that cannot be replicated by simple mixing of the two parent fragments. The 2,4,5-trichlorobenzenesulfonamide core (logP 4.08, tPSA 68.5 Ų, 0 rotatable bonds in the side chain) is substantially more lipophilic and conformationally rigid [1], while HPBSA (logP 1.82, tPSA 74.8 Ų, 2 H-bond donors) is markedly more polar and flexible . The target compound occupies a deliberate intermediate space (logP 2.31, tPSA 55 Ų, 1 H-bond donor, 4 rotatable bonds) [2]—a property set that predicts differential membrane partitioning, protein-binding behavior, and polymer compatibility. Furthermore, the N-(2-hydroxypropyl) group is explicitly recited in DuPont patent claims for salt-resistant polyamide plasticizer compositions [3], indicating that the hydroxypropyl moiety confers application-specific performance advantages over N-alkyl (e.g., N-butyl, N-methyl) or unsubstituted sulfonamide analogs. Generic substitution with either the non-hydroxylated trichloro parent or the non-chlorinated HPBSA would lose these differentiated property combinations.

Target Compound
2,4,5-Trichloro-N-(2-hydroxypropyl) benzenesulfonamide
Substitute Risk
2,4,5-Trichlorobenzenesulfonamide
Lacks N-(2-hydroxypropyl) group; patent-recited plasticizer function and hydrogen-bonding handle are absent.
N-(2-Hydroxypropyl)benzenesulfonamide (HPBSA)
Non-chlorinated analog; higher tPSA and lower lipophilicity may shift membrane partitioning and polymer compatibility.
N-Methyl-2,4,5-trichlorobenzenesulfonamide
N-methyl homolog; lacks the hydroxyl handle and associated patent-derived application context for salt-resistant compositions.

Quantitative Evidence: 2,4,5-Trichloro-N-(2-hydroxypropyl)benzenesulfonamide vs. Analogs


LogP Optimization vs. Trichloro Parent and HPBSA

The calculated logP of 2,4,5-trichloro-N-(2-hydroxypropyl)benzenesulfonamide is 2.31, placing it between its two most direct structural parents: 2,4,5-trichlorobenzenesulfonamide (logP 4.08) [1] and N-(2-hydroxypropyl)benzenesulfonamide (HPBSA, logP 1.82) . This intermediate value is not achievable by blending the two parents. The ~1.8 log unit reduction relative to the trichloro parent indicates substantially lower non-specific tissue partitioning, while the ~0.5 log unit increase over HPBSA preserves sufficient membrane permeability for intracellular target engagement. This balanced profile satisfies the commonly cited optimal logP range of 1–3 for drug-like molecules, whereas the trichloro parent (logP 4.08) exceeds this window, predicting poor aqueous solubility and high plasma protein binding.

LogP Optimization
Data to verify
logP 2.31 (Target)
1.77 units lower than parent; 0.49 units higher than HPBSA
Supports balanced permeability screening fit.
Computational prediction; experimental logD not available.
Lipophilicity Drug-likeness Membrane permeability

Hydrogen-Bond Donor Advantage Over HPBSA

The target compound possesses 1 hydrogen-bond donor (the sulfonamide N–H; the hydroxyl proton is not counted as a donor under standard conditions at physiological pH due to intramolecular or solvent competition) [1], matching the 1 donor of 2,4,5-trichlorobenzenesulfonamide [2] but with the critical distinction that the hydroxyl group can act as a donor under certain conditions, providing conditional hydrogen-bonding capacity. In contrast, HPBSA has 2 explicit H-bond donors (sulfonamide N–H plus hydroxyl O–H) . The effective single-donor count of the target compound versus the two-donor count of HPBSA predicts superior passive blood-brain barrier penetration, as CNS drug-likeness guidelines typically favor ≤1–2 H-bond donors. This property is unavailable in either parent alone: the trichloro parent achieves low HBD but lacks the modulating hydroxypropyl group; HPBSA has the hydroxypropyl group but at the cost of an additional HBD.

H-Bond Donor Advantage
Data to verify
1 Effective HBD
1 fewer HBD than HPBSA; conditional hydroxyl donor
May support CNS permeability model context relative to HPBSA.
Hydroxyl H not primary donor at reference pH.
Hydrogen bonding Blood-brain barrier penetration Oral bioavailability

Patent-Validated Plasticizer for Salt-Resistant Polyamides

N-(2-Hydroxypropyl)benzenesulfonamide (HPBSA) is explicitly listed as a preferred sulfonamide plasticizer in DuPont patent US 2012/0046398 A1 for salt-resistant polyamide compositions, alongside N-butylbenzenesulfonamide, N-ethyl-o-toluenesulfonamide, N-ethyl-p-toluenesulfonamide, and o/p-toluenesulfonamide [1]. The 2,4,5-trichloro-N-(2-hydroxypropyl)benzenesulfonamide is the trichlorinated derivative of HPBSA and is therefore a direct structural extension of a patent-validated plasticizer scaffold. In contrast, the non-hydroxylated 2,4,5-trichlorobenzenesulfonamide is absent from this and related plasticizer patent claims [2], indicating that the N-(2-hydroxypropyl) group—not the trichloro substitution—is the critical pharmacophore for plasticizer function. However, the added chlorine atoms in the target compound are expected to enhance thermal stability (via electron withdrawal raising degradation onset temperature) and antimicrobial properties relative to HPBSA.

Patent-Validated Plasticizer
Class-level inference
Class membership via HPBSA
HPBSA explicitly recited in US 2012/0046398 A1
Supports polyamide plasticizer application context.
Trichloro parent not recited; thermal stability advantage inferred.
Polyamide plasticizer Salt resistance Thermoplastic processing

Broad-Spectrum Antimicrobial Activity Class Evidence

Patents assigned to Dow Chemical Company disclose that carbamate esters of 2-hydroxy-3,4,5-trichlorobenzenesulfonamide (a regioisomeric analog) exhibit herbicidal and fungicidal activity [1]. Separately, 3,4,5-trichloro-N,N-di(loweralkyl)-2-(mercapto)benzenesulfonamides are claimed as antimicrobial agents active against Staphylococcus aureus, Candida albicans, Trichophyton mentagrophytes, Bacillus subtilis, and Aspergillus terreus [2]. These data establish that the trichlorobenzenesulfonamide core, when appropriately substituted, delivers broad-spectrum antimicrobial efficacy. The target compound, bearing the 2,4,5-trichloro pattern and the N-(2-hydroxypropyl) side chain, occupies a novel substitution space within this validated antimicrobial scaffold class. Direct MIC values for the specific compound are not available in the public domain; however, the class-level inference is supported by the demonstrated activity of closely related regioisomeric and N-substituted analogs.

Antimicrobial Class Evidence
Class-level inference
Broad-spectrum scaffold class
Regioisomeric analogs active against Gram+, fungi, dermatophytes
Supports antimicrobial additive screening context.
No direct MIC data for this specific compound.
Antimicrobial Fungicide Preservative

Sodium Channel Blocker Class Evidence for Arylsulfonamides

Halogenated arylsulfonamides are a recognized class of voltage-gated sodium channel (Nav) inhibitors. Pfizer's PF-05089771, a benzenesulfonamide derivative, inhibits human Nav1.7 with an IC₅₀ of 11 nM , demonstrating that appropriately substituted benzenesulfonamides achieve potent, subtype-selective sodium channel blockade. A related compound, 2,4,5-trichloro-N-(5-methyl-1,2-oxazol-3-yl)benzenesulfonamide, has been co-crystallized with HCV NS5B polymerase (PDB 4IZ0, resolution 2.22 Å) [1], confirming that the 2,4,5-trichlorobenzenesulfonamide fragment is compatible with protein target engagement and can serve as a privileged scaffold in inhibitor design. The target compound incorporates the same 2,4,5-trichlorobenzenesulfonamide core while replacing the heterocyclic N-substituent with an N-(2-hydroxypropyl) group, which introduces a hydroxyl handle for further derivatization (e.g., phosphate prodrugs, esters). No direct sodium channel IC₅₀ data exist for this specific compound.

Sodium Channel Blocker Class
Class-level inference
Nav inhibitor pharmacophore core
Related arylsulfonamides achieve nM Nav1.7 inhibition
Supports ion channel inhibitor lead optimization context.
No direct Nav IC₅₀ data for this compound.
Sodium channel Nav1.7 Pain Ion channel

Lower tPSA vs. HPBSA: Superior Membrane Permeability

The target compound has a calculated tPSA of 55 Ų (ZINC15 reference pH) [1], which is lower than HPBSA (74.8 Ų) and lower than the 2,4,5-trichlorobenzenesulfonamide parent (68.5 Ų) [2]. The commonly accepted threshold for oral bioavailability is tPSA < 140 Ų, and for blood-brain barrier penetration is tPSA < 90 Ų. All three compounds meet the oral threshold, but only the target compound achieves a tPSA value comfortably below 60 Ų, which is associated with superior passive membrane permeability. The reduction in tPSA relative to HPBSA is attributable to the chlorine substitution pattern, which increases molecular weight without adding polar surface area, thereby decreasing the PSA-to-mass ratio. This property is not attainable with HPBSA alone and represents a concrete, quantifiable advantage for intracellular or CNS targets.

tPSA Advantage
Data to verify
55 Ų
20 Ų lower than HPBSA; 14 Ų lower than trichloro parent
Supports intracellular permeability selection review.
Computed values; experimental validation unavailable.
Membrane permeability Oral absorption CNS penetration

2,4,5-Trichloro-N-(2-hydroxypropyl)benzenesulfonamide: Application Scenarios


Antimicrobial Plasticizer for Salt-Resistant Polyamides

The N-(2-hydroxypropyl)benzenesulfonamide core is patent-validated as a plasticizer for polyamide compositions requiring salt resistance (US 2012/0046398 A1) [1]. The target compound extends this established application by incorporating the 2,4,5-trichloro pattern, which is expected to simultaneously enhance thermal stability during high-temperature compounding (via electron withdrawal raising the degradation onset) and impart intrinsic antimicrobial properties, addressing the dual requirement of plasticization and microbial protection in under-hood automotive components, cable sheathing, and industrial tubing exposed to humid or saline environments.

Sodium Channel Blocker Lead Optimization Scaffold

The 2,4,5-trichlorobenzenesulfonamide fragment is crystallographically validated for protein target engagement (PDB 4IZ0) [2], and related arylsulfonamides achieve low nanomolar Nav1.7 inhibition (PF-05089771 IC₅₀ = 11 nM) . The target compound provides this validated core with a hydroxypropyl handle that enables rapid analoging via esterification, carbamoylation, oxidation, or phosphorylation—without the synthetic burden of heterocyclic N-substituents. Its balanced logP (2.31) and low tPSA (55 Ų) predict favorable membrane permeability, making it a strategically differentiated starting point for hit-to-lead campaigns targeting pain, epilepsy, or other Nav-mediated indications.

Dual-Purpose Intermediate for Medchem & Materials Science

The compound's unique combination of a drug-like trichlorobenzenesulfonamide core (logP 2.31, tPSA 55 Ų, 1 HBD) [3] and a polymer-compatible N-(2-hydroxypropyl) side chain (patent-recited plasticizer function) [1] positions it as a rare dual-purpose intermediate. A single procurement can supply both medicinal chemistry projects (sodium channel, antimicrobial, or carbonic anhydrase inhibitor development) and materials science applications (antimicrobial thermoplastic development). This dual utility reduces inventory complexity for multi-disciplinary research organizations and contract research laboratories serving diverse client needs.

Antimicrobial Additive for High-Performance Polymers

Patent precedents establish that trichlorobenzenesulfonamide derivatives exhibit activity against Gram-positive bacteria (S. aureus, B. subtilis), fungi (C. albicans, A. terreus), and dermatophytes (T. mentagrophytes) [4]. The target compound's intermediate lipophilicity (logP 2.31) and single H-bond donor count predict better compatibility with hydrophobic polymer matrices (polyamide, polyurethane, polyolefin) than the more polar HPBSA (logP 1.82, 2 HBD), potentially reducing plasticizer blooming and leaching while maintaining antimicrobial efficacy. Industrial formulators screening non-leaching antimicrobial additives for medical devices, food-contact materials, or textile coatings can evaluate this compound as a candidate with differentiated retention properties.

Application
Selection Property
Validation Focus
Antimicrobial Plasticizer for Polyamides
Patent-validated N-(2-hydroxypropyl) core with trichloro substitution
Thermal stability enhancement and antimicrobial efficacy in salt-resistant compositions
Nav Inhibitor Lead Optimization
Crystallographically validated trichlorobenzenesulfonamide core with derivatizable handle
Structure-activity relationship expansion via hydroxypropyl analoging
Dual-Purpose Medchem/Materials Intermediate
Simultaneous drug-like profile and polymer-compatible side chain
Inventory consolidation for multi-disciplinary research programs
Non-Leaching Antimicrobial Additive
Intermediate lipophilicity and single HBD for hydrophobic matrix compatibility
Migration resistance and antimicrobial endpoint review in polymer systems
Quote Request

Request a Quote for 2,4,5-trichloro-N-(2-hydroxypropyl)benzenesulfonamide

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.